5'-O-[(4-Cyanophenyl)methyl]-8-[[(3,4-dichlorophenyl)methyl]amino]-adenosine 5'-O-[(4-Cyanophenyl)methyl]-8-[[(3,4-dichlorophenyl)methyl]amino]-adenosine 4-[[(2R,3S,4R,5R)-5-[6-amino-8-[(3,4-dichlorophenyl)methylamino]-9-purinyl]-3,4-dihydroxy-2-oxolanyl]methoxymethyl]benzonitrile is a purine nucleoside.
Brand Name: Vulcanchem
CAS No.: 1134156-31-2
VCID: VC0546680
InChI: InChI=1S/C25H23Cl2N7O4/c26-16-6-5-15(7-17(16)27)9-30-25-33-19-22(29)31-12-32-23(19)34(25)24-21(36)20(35)18(38-24)11-37-10-14-3-1-13(8-28)2-4-14/h1-7,12,18,20-21,24,35-36H,9-11H2,(H,30,33)(H2,29,31,32)/t18-,20-,21-,24-/m1/s1
SMILES: C1=CC(=CC=C1COCC2C(C(C(O2)N3C4=NC=NC(=C4N=C3NCC5=CC(=C(C=C5)Cl)Cl)N)O)O)C#N
Molecular Formula: C25H23Cl2N7O4
Molecular Weight: 556.4 g/mol

5'-O-[(4-Cyanophenyl)methyl]-8-[[(3,4-dichlorophenyl)methyl]amino]-adenosine

CAS No.: 1134156-31-2

Inhibitors

VCID: VC0546680

Molecular Formula: C25H23Cl2N7O4

Molecular Weight: 556.4 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

5'-O-[(4-Cyanophenyl)methyl]-8-[[(3,4-dichlorophenyl)methyl]amino]-adenosine - 1134156-31-2

CAS No. 1134156-31-2
Product Name 5'-O-[(4-Cyanophenyl)methyl]-8-[[(3,4-dichlorophenyl)methyl]amino]-adenosine
Molecular Formula C25H23Cl2N7O4
Molecular Weight 556.4 g/mol
IUPAC Name 4-[[(2R,3S,4R,5R)-5-[6-amino-8-[(3,4-dichlorophenyl)methylamino]purin-9-yl]-3,4-dihydroxyoxolan-2-yl]methoxymethyl]benzonitrile
Standard InChI InChI=1S/C25H23Cl2N7O4/c26-16-6-5-15(7-17(16)27)9-30-25-33-19-22(29)31-12-32-23(19)34(25)24-21(36)20(35)18(38-24)11-37-10-14-3-1-13(8-28)2-4-14/h1-7,12,18,20-21,24,35-36H,9-11H2,(H,30,33)(H2,29,31,32)/t18-,20-,21-,24-/m1/s1
Standard InChIKey ZXGGCBQORXDVTE-UMCMBGNQSA-N
Isomeric SMILES C1=CC(=CC=C1COC[C@@H]2[C@H]([C@H]([C@@H](O2)N3C4=NC=NC(=C4N=C3NCC5=CC(=C(C=C5)Cl)Cl)N)O)O)C#N
SMILES C1=CC(=CC=C1COCC2C(C(C(O2)N3C4=NC=NC(=C4N=C3NCC5=CC(=C(C=C5)Cl)Cl)N)O)O)C#N
Canonical SMILES C1=CC(=CC=C1COCC2C(C(C(O2)N3C4=NC=NC(=C4N=C3NCC5=CC(=C(C=C5)Cl)Cl)N)O)O)C#N
Appearance Solid powder
Description 4-[[(2R,3S,4R,5R)-5-[6-amino-8-[(3,4-dichlorophenyl)methylamino]-9-purinyl]-3,4-dihydroxy-2-oxolanyl]methoxymethyl]benzonitrile is a purine nucleoside.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >3 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms VER 155008
VER-155008
VER155008
Reference 1: Tian Y, Xu H, Farooq AA, Nie B, Chen X, Su S, Yuan R, Qiao G, Li C, Li X, Liu X, Lin X. Maslinic acid induces autophagy by down-regulating HSPA8 in pancreatic cancer cells. Phytother Res. 2018 Mar 8. doi: 10.1002/ptr.6064. [Epub ahead of print] PubMed PMID: 29516568.
2: Yang X, Tohda C. Heat Shock Cognate 70 Inhibitor, VER-155008, Reduces Memory Deficits and Axonal Degeneration in a Mouse Model of Alzheimer's Disease. Front Pharmacol. 2018 Jan 30;9:48. doi: 10.3389/fphar.2018.00048. eCollection 2018. PubMed PMID: 29441022; PubMed Central PMCID: PMC5797615.
3: Morey TM, Winick-Ng W, Seah C, Rylett RJ. Chaperone-Mediated Regulation of Choline Acetyltransferase Protein Stability and Activity by HSC/HSP70, HSP90, and p97/VCP. Front Mol Neurosci. 2017 Dec 12;10:415. doi: 10.3389/fnmol.2017.00415. eCollection 2017. PubMed PMID: 29311808; PubMed Central PMCID: PMC5733026.
4: Dong Q, Men R, Dan X, Chen Y, Li H, Chen G, Zee B, Wang MHT, He ML. Hsc70 regulates the IRES activity and serves as an antiviral target of enterovirus A71 infection. Antiviral Res. 2018 Feb;150:39-46. doi: 10.1016/j.antiviral.2017.11.020. Epub 2017 Nov 24. PubMed PMID: 29180285.
5: Sakai G, Tokuda H, Fujita K, Kainuma S, Kawabata T, Matsushima-Nishiwaki R, Kozawa O, Otsuka T. Heat Shock Protein 70 Negatively Regulates TGF-β-Stimulated VEGF Synthesis via p38 MAP Kinase in Osteoblasts. Cell Physiol Biochem. 2017;44(3):1133-1145. doi: 10.1159/000485418. Epub 2017 Nov 27. PubMed PMID: 29179216.
6: Wang WF, Yan L, Liu Z, Liu LX, Lin J, Liu ZY, Chen XP, Zhang W, Xu ZZ, Shi T, Li JM, Zhao YL, Meng G, Xia Y, Li JY, Zhu J. HSP70-Hrd1 axis precludes the oncorepressor potential of N-terminal misfolded Blimp-1s in lymphoma cells. Nat Commun. 2017 Aug 25;8(1):363. doi: 10.1038/s41467-017-00476-w. PubMed PMID: 28842558; PubMed Central PMCID: PMC5572455.
7: Jain CV, Jessmon P, Barrak CT, Bolnick AD, Kilburn BA, Hertz M, Armant DR. Trophoblast survival signaling during human placentation requires HSP70 activation of MMP2-mediated HBEGF shedding. Cell Death Differ. 2017 Oct;24(10):1772-1783. doi: 10.1038/cdd.2017.104. Epub 2017 Jul 21. PubMed PMID: 28731464; PubMed Central PMCID: PMC5596420.
8: Kita K, Shiota M, Tanaka M, Otsuka A, Matsumoto M, Kato M, Tamada S, Iwao H, Miura K, Nakatani T, Tomita S. Heat shock protein 70 inhibitors suppress androgen receptor expression in LNCaP95 prostate cancer cells. Cancer Sci. 2017 Sep;108(9):1820-1827. doi: 10.1111/cas.13318. Epub 2017 Aug 12. PubMed PMID: 28691182; PubMed Central PMCID: PMC5581527.
9: Weng JR, Hua CH, Chen CH, Huang SH, Wang CY, Lin YJ, Wan L, Lin CW. Anti-apoptotic activity of Japanese encephalitis virus NS5 protein in human medulloblastoma cells treated with interferon-β. J Microbiol Immunol Infect. 2017 May 19. pii: S1684-1182(17)30049-X. doi: 10.1016/j.jmii.2017.01.005. [Epub ahead of print] PubMed PMID: 28559152.
10: Asling J, Morrison J, Mutsaers AJ. Targeting HSP70 and GRP78 in canine osteosarcoma cells in combination with doxorubicin chemotherapy. Cell Stress Chaperones. 2016 Nov;21(6):1065-1076. Epub 2016 Sep 8. PubMed PMID: 27631331; PubMed Central PMCID: PMC5083675.
11: Baturcam E, Snape N, Yeo TH, Schagen J, Thomas E, Logan J, Galbraith S, Collinson N, Phipps S, Fantino E, Sly PD, Spann KM. Human Metapneumovirus Impairs Apoptosis of Nasal Epithelial Cells in Asthma via HSP70. J Innate Immun. 2017;9(1):52-64. doi: 10.1159/000449101. Epub 2016 Oct 11. PubMed PMID: 27723652.
12: Wan J, Wu W, Huang Y, Ge W, Liu S. Incomplete radiofrequency ablation accelerates proliferation and angiogenesis of residual lung carcinomas via HSP70/HIF-1α. Oncol Rep. 2016 Aug;36(2):659-68. doi: 10.3892/or.2016.4858. Epub 2016 Jun 7. PubMed PMID: 27278081; PubMed Central PMCID: PMC4933553.
13: Pujari R, Jose J, Bhavnani V, Kumar N, Shastry P, Pal JK. Tamoxifen-induced cytotoxicity in breast cancer cells is mediated by glucose-regulated protein 78 (GRP78) via AKT (Thr308) regulation. Int J Biochem Cell Biol. 2016 Aug;77(Pt A):57-67. doi: 10.1016/j.biocel.2016.05.021. Epub 2016 Jun 1. PubMed PMID: 27262235.
14: Baquero-Pérez B, Whitehouse A. Hsp70 Isoforms Are Essential for the Formation of Kaposi's Sarcoma-Associated Herpesvirus Replication and Transcription Compartments. PLoS Pathog. 2015 Nov 20;11(11):e1005274. doi: 10.1371/journal.ppat.1005274. eCollection 2015 Nov. PubMed PMID: 26587836; PubMed Central PMCID: PMC4654589.
15: Cavanaugh A, Juengst B, Sheridan K, Danella JF, Williams H. Combined inhibition of heat shock proteins 90 and 70 leads to simultaneous degradation of the oncogenic signaling proteins involved in muscle invasive bladder cancer. Oncotarget. 2015 Nov 24;6(37):39821-38. doi: 10.18632/oncotarget.5496. PubMed PMID: 26556859; PubMed Central PMCID: PMC4741863.
16: Diwaker D, Mishra KP, Ganju L. Effect of modulation of unfolded protein response pathway on dengue virus infection. Acta Biochim Biophys Sin (Shanghai). 2015 Dec;47(12):960-8. doi: 10.1093/abbs/gmv108. Epub 2015 Oct 28. PubMed PMID: 26515795.
17: Shabbir A, Bianchetti E, Cargonja R, Petrovic A, Mladinic M, Pilipović K, Nistri A. Role of HSP70 in motoneuron survival after excitotoxic stress in a rat spinal cord injury model in vitro. Eur J Neurosci. 2015 Dec;42(12):3054-65. doi: 10.1111/ejn.13108. Epub 2015 Nov 19. PubMed PMID: 26490753.
18: Itatani Y, Sonoshita M, Kakizaki F, Okawa K, Stifani S, Itoh H, Sakai Y, Taketo MM. Characterization of Aes nuclear foci in colorectal cancer cells. J Biochem. 2016 Jan;159(1):133-40. doi: 10.1093/jb/mvv077. Epub 2015 Jul 29. PubMed PMID: 26229111; PubMed Central PMCID: PMC4882644.
19: Yang L, Tseng YT, Suo G, Chen L, Yu J, Chiu WJ, Huang CC, Lin CH. Photothermal therapeutic response of cancer cells to aptamer-gold nanoparticle-hybridized graphene oxide under NIR illumination. ACS Appl Mater Interfaces. 2015 Mar 11;7(9):5097-106. doi: 10.1021/am508117e. Epub 2015 Feb 27. PubMed PMID: 25705789.
20: Wada N, Kawano Y, Fujiwara S, Kikukawa Y, Okuno Y, Tasaki M, Ueda M, Ando Y, Yoshinaga K, Ri M, Iida S, Nakashima T, Shiotsu Y, Mitsuya H, Hata H. Shikonin, dually functions as a proteasome inhibitor and a necroptosis inducer in multiple myeloma cells. Int J Oncol. 2015 Mar;46(3):963-72. doi: 10.3892/ijo.2014.2804. Epub 2014 Dec 19. PubMed PMID: 25530098; PubMed Central PMCID: PMC4324584.
PubChem Compound 25195348
Last Modified Nov 11 2021
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